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Introduction

AMG 925 is a potent, orally bioavailable small molecule that functions as a dual inhibitor of
Fms-like tyrosine kinase 3 (FLT3) and cyclin-dependent kinases 4 and 6 (CDK4/6).[1]
Activating mutations in FLT3 are present in approximately 30% of patients with acute myeloid
leukemia (AML) and are associated with a poor prognosis.[2] The CDK4/6-retinoblastoma (RB)
pathway is crucial for cell cycle progression, and its dysregulation is a hallmark of many
cancers.[2] By simultaneously targeting both the FLT3 signaling pathway and the CDK4/6-RB
cell cycle machinery, AMG 925 presents a promising therapeutic strategy for AML, including
cases with resistance to other FLT3 inhibitors.[2][3]

These application notes provide a detailed protocol for determining the half-maximal inhibitory
concentration (IC50) of AMG 925 in vitro using a common cell viability assay, along with
representative data and a diagram of the targeted signaling pathways.

Signaling Pathway and Mechanism of Action
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AMG 925 exerts its anti-leukemic effects by inhibiting two key signaling pathways involved in
cell proliferation and survival. It targets the constitutively activated FLT3 receptor in AML cells,
thereby blocking the phosphorylation of downstream effectors like STAT5.[3][4] Concurrently, it
inhibits CDK4 and CDK®, preventing the phosphorylation of the retinoblastoma protein (RB)
and inducing a G1 phase cell cycle arrest.[1][3]
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Figure 1: AMG 925 Mechanism of Action.

Quantitative Data Summary

The inhibitory activity of AMG 925 has been characterized in both biochemical and cell-based
assays. The following table summarizes representative 1C50 values.
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Assay Type

Target/Cell Line

IC50 (nM) Notes

Biochemical Assays

Kinase Assay

FLT3

In vitro kinase activity

measurement.[4]

Kinase Assay

CDK4

In vitro kinase activity

measurement.[4]

Kinase Assay

CDK6

In vitro kinase activity

measurement.[4]

Cell-Based Assays

Cell Growth Assay

MOLM-13 (AML)

Human AML cell line
with FLT3-ITD
mutation. Determined
19 via a DNA synthesis
assay after 72h

treatment.[1][5]

Cell Growth Assay

MV-4-11 (AML)

Human AML cell line
with FLT3-ITD
mutation. Determined
18 via a DNA synthesis
assay after 72h

treatment.[1][5]

P-STAT5 Inhibition

MOLM-13 (AML)

Inhibition of a direct
substrate of FLT3-ITD.

[1]

Data not specified

P-STAT5 Inhibition

MV-4-11 (AML)

Inhibition of a direct
substrate of FLT3-ITD.

[1]

Data not specified

Experimental Protocols

Cell-Based IC50 Determination using MTT Assay
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This protocol describes a general method for determining the 1IC50 of AMG 925 against
adherent or suspension cancer cell lines (e.g., MOLM-13, MV-4-11) using the MTT (3-(4,5-
dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) colorimetric assay. This assay measures
cell metabolic activity as an indicator of cell viability.

Materials:

AMG 925

e AML cell lines (e.g., MOLM-13, MV-4-11)

e RPMI-1640 medium

o Fetal Bovine Serum (FBS)

 Penicillin-Streptomycin solution

e Phosphate Buffered Saline (PBS), sterile

¢ Dimethyl sulfoxide (DMSO), sterile

e MTT solution (5 mg/mL in PBS), sterile-filtered and stored at 4°C in the dark

o 96-well flat-bottom sterile culture plates

o Multichannel pipette

» Microplate reader (570 nm wavelength)

e CO2 incubator (37°C, 5% CO2)

Protocol Workflow:
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1. Cell Seeding 2. Compound Preparation
(5,000-10,000 cells/well) (Serial Dilution of AMG 925 in DMSO/Medium)

3. Cell Treatment
(Add diluted AMG 925 to wells)

4. Incubation
(72 hours at 37°C, 5% CO2)

5. MTT Addition
(Add 20 pL of 5 mg/mL MTT solution)

6. Formazan Crystal Formation
(Incubate for 4 hours)

7. Solubilization
(Remove medium, add 150 puL DMSO)

8. Absorbance Reading
(Measure at 570 nm)

9. Data Analysis
Calculate % viability, plot dose-response curve, determine 1C50

Click to download full resolution via product page

Figure 2: Experimental workflow for IC50 determination.

Procedure:
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e Cell Culture and Seeding:

o Culture AML cells (e.g., MOLM-13, MV-4-11) in RPMI-1640 supplemented with 10% FBS
and 1% Penicillin-Streptomycin.

o Harvest cells in the logarithmic growth phase. Perform a cell count and assess viability
(e.g., using trypan blue exclusion).

o Dilute the cell suspension to a final concentration of 0.5-1.0 x 1075 cells/mL.

o Seed 100 pL of the cell suspension into each well of a 96-well plate (resulting in 5,000-
10,000 cells/well).

o Include wells with medium only to serve as a blank control.
o AMG 925 Preparation and Treatment:
o Prepare a concentrated stock solution of AMG 925 in DMSO (e.g., 10 mM).

o Perform serial dilutions of the AMG 925 stock solution in complete culture medium to
achieve a range of desired final concentrations (e.g., 0.1 nM to 10 uM). It is recommended
to perform a wide range of concentrations in the initial experiment.

o Prepare a vehicle control by diluting DMSO in the medium to the same final concentration
as in the highest AMG 925 treatment group.

o Carefully add the diluted compound or vehicle control to the appropriate wells.
 Incubation:

o Incubate the plate for 72 hours at 37°C in a humidified atmosphere with 5% CO2. This
incubation time is based on cell growth assays for AMG 925.[1]

e MTT Assay:

o After the 72-hour incubation, add 20 pL of MTT solution (5 mg/mL) to each well.
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[e]

Incubate the plate for an additional 4 hours at 37°C, allowing viable cells to metabolize the
MTT into formazan crystals.

[e]

Carefully aspirate the medium from each well without disturbing the formazan crystals. For
suspension cells, centrifugation of the plate may be necessary before aspiration.

[e]

Add 150 pL of DMSO to each well to dissolve the formazan crystals.

o

Gently shake the plate for 10 minutes at room temperature to ensure complete dissolution.

» Data Acquisition and Analysis:

o

Measure the absorbance of each well at 570 nm using a microplate reader.
o Subtract the average absorbance of the blank wells (medium only) from all other readings.

o Calculate the percentage of cell viability for each concentration relative to the vehicle
control using the following formula: % Viability = (Absorbance of treated cells / Absorbance
of vehicle control cells) x 100

o Plot the percentage of viability against the logarithm of the AMG 925 concentration.

o Use a non-linear regression analysis with a sigmoidal dose-response curve (variable
slope) to determine the IC50 value, which is the concentration of AMG 925 that causes a
50% reduction in cell viability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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